Cas no 2361638-34-6 (4-1-(prop-2-enoyl)piperidin-4-ylmorpholine-3,5-dione)

• Product Name: 4-1-(prop-2-enoyl)piperidin-4-ylmorpholine-3,5-dione
• CAS No: 2361638-34-6
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5377750
• PubChem ID: 139015303
• Update Time: 2025-07-22

4-1-(prop-2-enoyl)piperidin-4-ylmorpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-[1-(1-Oxo-2-propen-1-yl)-4-piperidinyl]-3,5-morpholinedione
• 4-1-(prop-2-enoyl)piperidin-4-ylmorpholine-3,5-dione

• Inchi： 1S/C12H16N2O4/c1-2-10(15)13-5-3-9(4-6-13)14-11(16)7-18-8-12(14)17/h2,9H,1,3-8H2
• InChI Key： HKSWVWZPHOVOJR-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C(=O)C=C)CC2)C(=O)COCC1=O

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.1±50.0 °C(Predicted)
• pka: -1.71±0.40(Predicted)

Additional information on 4-1-(prop-2-enoyl)piperidin-4-ylmorpholine-3,5-dione

Comprehensive Overview of 4-1-(prop-2-enoyl)piperidin-4-ylmorpholine-3,5-dione (CAS No. 2361638-34-6): Properties, Applications, and Industry Insights

The compound 4-1-(prop-2-enoyl)piperidin-4-ylmorpholine-3,5-dione (CAS No. 2361638-34-6) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential applications. This piperidine-morpholine dione derivative is characterized by its prop-2-enoyl functional group, which contributes to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of small molecule inhibitors and biologically active compounds.

In recent years, the demand for high-purity heterocyclic compounds like 4-1-(prop-2-enoyl)piperidin-4-ylmorpholine-3,5-dione has surged, driven by advancements in medicinal chemistry and catalysis. Its CAS No. 2361638-34-6 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in supply chains. The compound’s morpholine-3,5-dione core is a key motif in designing enzyme-targeted therapies, aligning with current trends in personalized medicine and precision drug formulation.

From a synthetic perspective, the prop-2-enoyl moiety enables Michael addition reactions and polymerization processes, making it valuable for material science applications. Industry experts highlight its potential in biodegradable polymers, a hot topic in sustainable chemistry. Questions like "How does 4-1-(prop-2-enoyl)piperidin-4-ylmorpholine-3,5-dione improve drug bioavailability?" or "What are the synthetic routes for this compound?" are frequently searched, reflecting its relevance in R&D discussions.

Quality control of CAS No. 2361638-34-6 is paramount, with analytical techniques such as HPLC and NMR ensuring batch consistency. The compound’s thermal stability and solubility profile are also critical for industrial scalability. As the pharmaceutical sector shifts toward green chemistry, innovations in catalyst-free synthesis of piperidine derivatives like this one are gaining traction.

In summary, 4-1-(prop-2-enoyl)piperidin-4-ylmorpholine-3,5-dione represents a convergence of drug development and sustainable materials research. Its multifunctional architecture addresses pressing challenges in therapeutic efficacy and environmental impact, positioning it as a compound of enduring scientific and commercial interest.